(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• IUPAC Name: (3R)-3-amino-3-(1-methyltriazol-4-yl)propanoic acid
• InChI: InChI=1S/C6H10N4O2/c1-10-3-5(8-9-10)4(7)2-6(11)12/h3-4H,2,7H2,1H3,(H,11,12)/t4-/m1/s1
• InChI Key: DNOIYYXXHYVJPT-SCSAIBSYSA-N
• Isomeric SMILES: CN1C=C(N=N1)[C@@H](CC(=O)O)N
• Canonical SMILES: CN1C=C(N=N1)C(CC(=O)O)N

Description

(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid is a chiral amino acid derivative designed for advanced pharmacological and neurological research. Its core structure integrates a 1,2,3-triazole moiety, which is often employed in medicinal chemistry as a bioisostere for carboxylic acids and other functional groups to optimize the pharmacokinetic and binding properties of lead compounds . This specific stereochemistry and substitution pattern are critical for studying selective interactions with biological targets, particularly in the design of novel ligands for ionotropic glutamate receptors (iGluRs) such as AMPA and NMDA receptors . Researchers can utilize this compound as a key synthetic intermediate or a backbone for developing new chemical probes to investigate receptor function and subtype selectivity, which is fundamental for understanding CNS disorders . The product is supplied as a high-purity solid and is strictly intended for laboratory research applications. It is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle the material with appropriate safety precautions in accordance with their institution's chemical hygiene plan.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid typically involves the following steps:

Formation of the 1,2,3-triazole ring:

Introduction of the amino acid moiety: The triazole ring can be functionalized with an amino acid side chain through various coupling reactions, often using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of amide bonds.

Industrial Production Methods

Industrial production of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid may involve large-scale synthesis using automated reactors and continuous flow chemistry techniques to ensure high yield and purity. The use of environmentally friendly solvents and catalysts is also emphasized to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The triazole ring can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the triazole ring can be achieved using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: EDCI, HOBt, various nucleophiles.

Major Products Formed

Oxidation: Oxidized triazole derivatives.

Reduction: Reduced triazole derivatives.

Substitution: Various substituted amino acid derivatives.

Scientific Research Applications

(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid has numerous applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex molecules and polymers.

Biology: Studied for its potential as a biochemical probe and enzyme inhibitor.

Medicine: Investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials with unique properties, such as enhanced stability and conductivity.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The triazole ring can mimic natural substrates, allowing the compound to bind to active sites and inhibit enzyme activity. Additionally, the amino acid moiety can interact with cellular pathways, modulating biological processes .

Comparison with Similar Compounds

Structural Features and Molecular Properties

The following table compares the target compound with key analogs identified in the literature:

Compound Name	CAS	Molecular Formula	Molecular Weight	Structural Features	Key Differences
(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid	1867628-39-4	C₇H₁₀N₄O₂	170.17	3R-amino group, triazole ring, propanoic acid	Reference compound
3-(1-Methyl-1H-1,2,3-triazol-4-yl)propanoic acid	193538-37-3	C₆H₈N₃O₂	155.15	Propanoic acid, triazole ring	Lacks the 3-amino group; shorter chain
3-(1-Methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid	1547646-28-5	C₆H₇N₃O₂	153.14	α,β-unsaturated carboxylic acid, triazole ring	Double bond increases rigidity and reactivity
(S)-2-Amino-3-(4-(((4-methyl-2-arylthiazol-5-yl)methyl)amino)phenyl)propanoic acid	-	Variable (aryl = substituent)	~350–400	Thiazole ring, aryl group, amino acid backbone	Thiazole instead of triazole; extended aromatic system
(S)-2-(5-((3-(3,5-Difluorophenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-(1H-indol-3-yl)propanoic acid	-	C₂₄H₁₇F₂N₃O₃S₂	~529.55	Pyrazole, thiazolidinone, indole, fluorine substituents	Complex heterocyclic system; higher lipophilicity

Key Observations :

• Heterocycle Substitution : Replacement of the triazole with a thiazole (as in ’s compound) introduces sulfur, which can influence electronic properties and binding to metal ions in biological targets .

Biological Activity

(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid is a compound that has garnered attention due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by:

• Molecular Formula : C₆H₁₁N₅O
• Molecular Weight : 169.19 g/mol
• Chirality : The presence of a chiral center at the carbon adjacent to the amino group leads to two enantiomers: (3S) and (3R).

The biological activity of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid may involve several mechanisms:

• Enzyme Interaction : The compound can bind to specific enzymes or receptors, modulating their activity. This interaction can influence various biochemical pathways.
• Antiviral Activity : Heterocyclic derivatives containing β-amino acid moieties have shown antiviral properties against several viruses, suggesting that similar mechanisms may be applicable to this compound .

Antiviral Properties

Research indicates that compounds with structural similarities to (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid exhibit significant antiviral effects. For instance:

• Inhibition of Tobacco Mosaic Virus (TMV) : Certain derivatives have demonstrated higher antiviral activities than commercial agents .

Study on Antiviral Activity

A study highlighted the effectiveness of β-amino acid heterocycles in inhibiting viral replication. Compounds similar to (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid were tested against TMV, showing promising results with curative activities exceeding 50% at certain concentrations .

Synthesis and Optimization

The synthesis of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid typically involves:

• Formation of the triazole ring via azide and alkyne reactions.
• Introduction of the amino group through reductive amination.
• Formation of the propanamide moiety via amide coupling techniques .

Comparative Analysis

Property	Value
Molecular Formula	C₆H₁₁N₅O
Molecular Weight	169.19 g/mol
Chirality	(3R) Configuration
Potential Activities	Antiviral, Antibacterial

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for (3R)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid?

• Methodological Answer : The synthesis typically involves multi-step reactions, including:

• Step 1 : Coupling of a triazole precursor (e.g., 1-methyl-1H-1,2,3-triazole-4-carbaldehyde) with a β-amino acid backbone using reductive amination (e.g., NaBH3CN in methanol at 0°C to room temperature for 24 hours) .
• Step 2 : Enantiomeric resolution via chiral chromatography or enzymatic catalysis to isolate the (3R)-isomer .
• Step 3 : Acidic deprotection (e.g., conc. HCl under reflux for 8 hours) to yield the final compound .
  • Key Considerations : Monitor reaction progress via TLC or HPLC. Yields range from 70–90% depending on the purity of intermediates .

Q. How is the compound characterized to confirm structural integrity and enantiomeric purity?

• Methodological Answer :

• 1H/13C NMR : Verify substituent positions (e.g., triazole protons at δ 7.8–8.2 ppm, methyl group at δ 3.9–4.1 ppm) .
• IR Spectroscopy : Confirm amine (–NH2) stretches (~3300 cm⁻¹) and carboxylic acid (C=O) at ~1700 cm⁻¹ .
• Chiral HPLC : Use a Chiralpak® column with a hexane/isopropanol mobile phase to ensure >99% enantiomeric excess .

Q. What solubility properties should researchers consider for in vitro assays?

• Methodological Answer :

• Solubility :

Solvent	Solubility (mg/mL)	Notes
DMSO	~10–15	Use freshly prepared solutions
PBS (pH 7.4)	~1–2	Filter-sterilize before use
Ethanol	~5–8	Avoid long-term storage

• Preparation : Dissolve in DMSO first, then dilute with aqueous buffers. Pre-warm to 37°C if precipitates form .

Advanced Research Questions

Q. How can conflicting bioactivity data be resolved in enzyme inhibition assays?

• Methodological Answer :

• Dose-Response Analysis : Test concentrations from 1 nM–100 µM to identify IC50 discrepancies.
• Assay Validation : Include positive controls (e.g., known inhibitors) and confirm enzyme activity via fluorometric or colorimetric substrates .
• Structural Modeling : Use molecular docking (e.g., AutoDock Vina) to assess triazole interactions with active sites, addressing false positives from aggregation artifacts .

Q. What strategies optimize regioselectivity in triazole-functionalized amino acid derivatives?

• Methodological Answer :

• Metal-Catalyzed Cycloaddition : Employ Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to ensure 1,4-regioselectivity of the triazole ring .
• Protecting Groups : Use tert-butyloxycarbonyl (Boc) for the amino group to prevent side reactions during triazole formation .
• Reaction Monitoring : Track regioselectivity via LC-MS with a C18 column and acetonitrile/water gradient .

Q. How do steric and electronic effects of the 1-methyltriazole group influence metabolic stability?

• Methodological Answer :

• In Vitro Stability Assays : Incubate with liver microsomes (human/rat) and quantify parent compound via LC-MS/MS.

Condition	Half-life (min)	Notes
Human Microsomes	45–60	CYP3A4/2D6 involvement
Rat Microsomes	30–40	Faster clearance in rodents

• Metabolite ID : Use high-resolution MS to identify oxidation sites (e.g., triazole methyl group) .

Data Contradiction Analysis

Q. How should researchers address variability in synthetic yields reported across studies?

• Methodological Answer :

• Variable Identification : Key factors include reagent purity (e.g., NaBH3CN moisture sensitivity), reaction temperature (±2°C tolerance), and stirring efficiency .
• Design of Experiments (DoE) : Apply factorial design to optimize parameters (e.g., temperature, solvent ratio) and identify critical factors .

Safety and Handling

Q. What precautions are critical for handling hygroscopic intermediates during synthesis?

• Methodological Answer :

• Storage : Use desiccators with silica gel and argon blankets for moisture-sensitive intermediates .
• Handling : Perform reactions under nitrogen/argon atmosphere in flame-dried glassware .